Cas no 17831-01-5 (L-Alanine, phenylmethyl ester)

L-Alanine, phenylmethyl ester Properties

Names and Identifiers

• L-Alanine, phenylmethyl ester
• L-ALANINE BENZYL ESTER
• Ala-OBn
• CS-0183878
• phenylmethyl alaninate
• benzyl(s)-2-aminopropionate
• AM806988
• H-Ala-OBn
• (S)-benzyl 2-aminopropanoate
• benzyl l-alaninate
• Alanine benzyl ester
• AKOS010367577
• l-alanine benzylester
• Alanine, phenylmethyl ester
• benzyl (S)-2-aminopropionate
• SCHEMBL313062
• H-Ala-OBzl
• benzyl (2S)-2-aminopropanoate
• YGYLYUIRSJSFJS-QMMMGPOBSA-N
• 17831-01-5
• H-ALA-OBZL HCL
• (S)-2-amino-propionic acid benzyl ester
• EN300-106956
• +Expand

• MDL： MFCD07367603
• InChIKey： YGYLYUIRSJSFJS-QMMMGPOBSA-N
• Inchi： InChI=1S/C10H13NO2/c1-8(11)10(12)13-7-9-5-3-2-4-6-9/h2-6,8H,7,11H2,1H3/t8-/m0/s1
• SMILES： C[C@@H](C(=O)OCC1=CC=CC=C1)N

Computed Properties

• Exact Mass: 179.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 179.094628657 g/mol
• Heavy Atom Count: 13
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų
• Molecular Weight: 179.22

Experimental Properties

• PSA: 52.32